Cas no 60154-06-5 (Benzenesulfonamide, 4-amino-3-iodo-)

Benzenesulfonamide, 4-amino-3-iodo- structure
60154-06-5 structure
Product Name:Benzenesulfonamide, 4-amino-3-iodo-
CAS No:60154-06-5
MF:C6H7IN2O2S
MW:298.101452112198
CID:498960
Update Time:2026-04-29

Benzenesulfonamide, 4-amino-3-iodo- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 4-amino-3-iodo-
    • 4-amino-3-iodobenzenesulfonamide

Computed Properties

  • Exact Mass: 297.92691

Experimental Properties

  • PSA: 86.18

Benzenesulfonamide, 4-amino-3-iodo- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013032643-250mg
4-Amino-3-iodobenzenesulfonamide
60154-06-5 97%
250mg
$475.20 2023-09-01
Alichem
A013032643-500mg
4-Amino-3-iodobenzenesulfonamide
60154-06-5 97%
500mg
$815.00 2023-09-01
Alichem
A013032643-1g
4-Amino-3-iodobenzenesulfonamide
60154-06-5 97%
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Additional information on Benzenesulfonamide, 4-amino-3-iodo-

Comprehensive Guide to Benzenesulfonamide, 4-amino-3-iodo- (CAS No. 60154-06-5): Properties, Applications, and Market Insights

Benzenesulfonamide, 4-amino-3-iodo- (CAS No. 60154-06-5) is a specialized sulfonamide derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its unique iodo-substituted benzene ring and amino functional group, has garnered attention for its potential in drug development and material science. In this article, we delve into its chemical properties, industrial applications, and emerging trends in the global market.

The molecular structure of 4-amino-3-iodobenzenesulfonamide features a sulfonamide group (-SO₂NH₂) attached to a benzene ring substituted with an amino (-NH₂) and an iodine (-I) group at the 4 and 3 positions, respectively. This arrangement imparts distinct electrophilic and nucleophilic properties, making it a versatile intermediate in synthetic chemistry. Researchers often explore its reactivity in cross-coupling reactions, a hot topic in modern green chemistry and catalysis.

One of the most searched questions about 60154-06-5 relates to its role in pharmaceutical intermediates. Recent studies highlight its utility in designing targeted therapies, particularly in oncology and anti-inflammatory drug development. The iodine atom in 4-amino-3-iodobenzenesulfonamide allows for radio-labeling, a technique gaining traction in diagnostic imaging and theranostics—a fusion of therapy and diagnostics that dominates current biomedical research trends.

From a commercial perspective, the demand for iodinated benzenesulfonamides like CAS 60154-06-5 is rising due to their use in high-performance materials. These compounds contribute to advanced polymeric coatings and electronic materials, aligning with the global push for sustainable technologies. Industry reports suggest a compound annual growth rate (CAGR) of 6-8% for similar specialty chemicals between 2023 and 2030.

Environmental and safety profiles of Benzenesulfonamide, 4-amino-3-iodo- are frequently queried in scientific databases. While not classified as hazardous under standard regulations, proper handling protocols—including personal protective equipment (PPE) and ventilation controls—are recommended during laboratory use. Its biodegradability and ecotoxicological data remain active areas of research, reflecting the chemical industry's focus on ESG (Environmental, Social, and Governance) compliance.

Innovative applications of CAS 60154-06-5 extend to agrochemicals, where its structural motifs appear in novel pesticide formulations. With the precision agriculture market expanding, researchers are investigating its derivatives as growth regulators or herbicide safeners. These developments respond to the urgent need for crop protection solutions with reduced environmental impact.

Synthetic methodologies for 4-amino-3-iodobenzenesulfonamide production often involve iodination reactions of precursor sulfonamides. Recent patents disclose improved routes using catalytic iodination, minimizing waste generation—a critical consideration in circular economy models. Analytical techniques like HPLC and NMR spectroscopy ensure the compound's purity, a key concern for GMP manufacturing in the pharmaceutical sector.

The global supply chain for 60154-06-5 reflects broader trends in fine chemical distribution. Major producers in Asia, Europe, and North America emphasize just-in-time delivery and regulatory documentation, addressing customer needs for supply chain resilience post-pandemic. Pricing trends correlate with iodine commodity markets, prompting interest in alternative synthetic routes.

Emerging research explores computational chemistry approaches to predict new applications for iodo-substituted sulfonamides. Molecular docking studies suggest potential interactions with enzyme targets, particularly in carbonic anhydrase inhibition—a mechanism relevant to glaucoma and altitude sickness treatments. Such in silico discoveries accelerate the compound's adoption in drug repurposing strategies.

In conclusion, Benzenesulfonamide, 4-amino-3-iodo- (CAS 60154-06-5) represents a multifaceted compound bridging medicinal chemistry, materials science, and industrial applications. Its evolving role in cutting-edge research and alignment with sustainability goals ensure continued relevance. For researchers and procurement specialists, staying informed about its synthetic advancements and market dynamics is essential in this rapidly evolving landscape.

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